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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzaldehyde

Cat. No.: B1272164 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2,6-difluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Bromo-2,6-difluorobenzaldehyde (CAS No. 537013-51-7). Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2,6-difluorobenzaldehyde is classified as acutely toxic if swallowed.[1][2]

Appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron is

mandatory.[1]

Prevents skin contact which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, use a NIOSH-

approved respirator with type

P2 (EN 143) respirator

cartridges.[1]

Minimizes the inhalation of

dust or vapors, which may

cause respiratory tract

irritation.

Footwear
Closed-toe shoes made of a

chemically resistant material.

Protects feet from potential

spills.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Bromo-2,6-
difluorobenzaldehyde is provided below for quick reference.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₃BrF₂O[3]

Molecular Weight 221.00 g/mol [1]

Appearance
White to light yellow to light orange powder to

crystal[3]

Melting Point 75 - 81 °C[1][3]

Flash Point > 110 °C (> 230 °F)[1]

Purity ≥ 96%[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-Bromo-2,6-difluorobenzaldehyde is essential to

minimize risk.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and ensure it is in good condition.

Have a spill kit readily accessible.

Handling:

Conduct all weighing and handling of the solid compound within a certified chemical fume

hood to avoid dust generation.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.
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Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed and stored at 2 - 8 °C.[3]

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[5][6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[5][6][7]

Ingestion: If swallowed, immediately call a POISON CENTER or doctor/physician.[2] Clean

mouth with water. Get medical attention.[5]

Disposal Plan
Proper disposal of 4-Bromo-2,6-difluorobenzaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material in a designated, properly labeled, and sealed

container for hazardous waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[4]

[5] Do not dispose of down the drain or in regular trash. The primary method for disposal is

through a licensed hazardous waste disposal company.[8]
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Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste.

Emergency Spill Response
In the event of a spill, follow these procedures to ensure safety and minimize environmental

impact.
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Immediate Actions

Cleanup & Decontamination

Disposal

Evacuate non-essential personnel

Ensure adequate ventilation
(avoid creating airborne dust)

Contain the spill to prevent spreading

For solid spills, carefully sweep or scoop up material.
For liquid spills, absorb with inert material.

Place cleanup materials into a sealed,
labeled hazardous waste container.

Clean the spill area thoroughly
with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials
as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-溴-2,6-二氟苯甲醛 96% | Sigma-Aldrich [sigmaaldrich.com]

2. 4-Bromo-2,6-Difluorobenzaldehyde, CAS No. 537013-51-7 - iChemical [ichemical.com]

3. chemimpex.com [chemimpex.com]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. fishersci.co.uk [fishersci.co.uk]

7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-
2,6-difluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272164#personal-protective-equipment-for-
handling-4-bromo-2-6-difluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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